Cas no 1504710-12-6 (2-(pyrimidin-4-yl)propan-2-ol)

• Product Name: 2-(pyrimidin-4-yl)propan-2-ol
• CAS No: 1504710-12-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6512016
• PubChem ID: 83681764
• Update Time: 2025-05-26

2-(pyrimidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-4-yl)propan-2-ol
• 4-Pyrimidinemethanol, α,α-dimethyl-

• Inchi： 1S/C7H10N2O/c1-7(2,10)6-3-4-8-5-9-6/h3-5,10H,1-2H3
• InChI Key： PLSUQXJQIFLVLI-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(C)(C)O)=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 251.3±15.0 °C(Predicted)
• pka: 13.55±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(pyrimidin-4-yl)propan-2-ol

Compound CAS No. 1504710-12-6: 2-(Pyrimidin-4-yl)Propan-2-Ol

The compound with CAS No. 1504710-12-6, commonly referred to as 2-(Pyrimidin-4-yl)Propan-2-Ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

2-(Pyrimidin-4-yl)Propan-2-Ol is characterized by its pyrimidine ring, a heterocyclic aromatic system, which is fused with a propanol group. The pyrimidine ring, containing two nitrogen atoms at positions 1 and 3, contributes to the molecule's stability and reactivity. The propanol group, attached at position 4 of the pyrimidine ring, introduces hydroxyl functionality, enhancing the compound's solubility and interaction potential with biological systems.

Recent studies have highlighted the role of 2-(Pyrimidin-4-yl)Propan-2-Ol in various biological pathways. For instance, researchers have explored its potential as a modulator of kinase enzymes, which are critical in cell signaling processes. The compound's ability to inhibit specific kinases makes it a promising candidate for anti-cancer therapies, where kinase inhibition is a key strategy for controlling tumor growth.

In addition to its pharmacological applications, 2-(Pyrimidin-4-yl)Propan-2-Ol has been investigated for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methods have enabled the large-scale production of this compound, facilitating its exploration in these emerging fields.

The synthesis of 2-(Pyrimidin-4-yl)Propan-2-Ol involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by the introduction of the propanol group. Researchers have developed efficient catalytic methods to optimize this synthesis, reducing production costs and improving yield rates.

Moreover, the compound's stereochemistry has been a focus of recent studies. The presence of chiral centers in 2-(Pyrimidin-4-yl)Propan-2-Ol allows for enantiomeric forms, which exhibit different biological activities. This has led to investigations into the compound's enantioselective synthesis and its application in asymmetric catalysis.

In conclusion, CAS No. 1504710-12-6 (2-(Pyrimidin-4-yl)Propan-2-Ol) is a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and material innovation. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.